N1-(2-(1-(mesitylsulfonyl)piperidin-2-yl)ethyl)-N2-(pyridin-2-ylmethyl)oxalamide

• IUPAC Name: N'-(pyridin-2-ylmethyl)-N-[2-[1-(2,4,6-trimethylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C24H32N4O4S/c1-17-14-18(2)22(19(3)15-17)33(31,32)28-13-7-5-9-21(28)10-12-26-23(29)24(30)27-16-20-8-4-6-11-25-20/h4,6,8,11,14-15,21H,5,7,9-10,12-13,16H2,1-3H3,(H,26,29)(H,27,30)
• InChI Key: YPFIBWHPBSZCEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NCC3=CC=CC=N3)C
• Molecular Formula: C24H32N4O4S
• Molecular Weight: 472.6 g/mol

Description

N1-(2-(1-(mesitylsulfonyl)piperidin-2-yl)ethyl)-N2-(pyridin-2-ylmethyl)oxalamide, commonly known as MPO, is a chemical compound that has been extensively studied in scientific research. MPO is a potent inhibitor of myeloperoxidase (MPO), an enzyme that is involved in the oxidative stress and inflammation processes in various diseases.

Scientific Research Applications

Catalysis and Chemical Reactions

N1-(2-(1-(mesitylsulfonyl)piperidin-2-yl)ethyl)-N2-(pyridin-2-ylmethyl)oxalamide and its derivatives show significant potential in catalysis and chemical reactions. For instance, similar compounds have been utilized in base-free transfer hydrogenation of ketones, demonstrating efficiency even under air without the need for basic additives or halide abstractors (Ruff et al., 2016). Additionally, these compounds are instrumental in Cu-catalyzed N-arylation of oxazolidinones and amides at room temperature, showing excellent chemoselectivity and functional group tolerance (Bhunia et al., 2022).

Synthesis and Characterization

Derivatives of this compound have been synthesized and characterized for their potential in various applications. Studies have demonstrated their utility in creating novel compounds with potential biological activities. For example, a study focused on the synthesis and antibacterial study of N-substituted derivatives, showcasing their moderate to significant antibacterial activity (Khalid et al., 2016).

Corrosion Inhibition

This compound's derivatives have also shown promise in the field of materials science, particularly in corrosion inhibition. Research into Schiff base complexes incorporating similar structural elements has indicated potential in protecting mild steel surfaces against corrosion, contributing to advancements in materials engineering (Das et al., 2017).

Therapeutic Applications

While avoiding specific details on drug use and dosage, it's noteworthy that structurally similar compounds have been evaluated for potential therapeutic applications. For example, derivatives have been investigated for their ability to act as antagonists for certain receptors, suggesting possible future applications in treating diseases or conditions related to these receptors (Grimwood et al., 2011).